Cas no 823804-69-9 (1,3-Benzenediol, 5-[(1E)-2-[4-(1-methylethyl)phenyl]ethenyl]-)

• Product Name: 1,3-Benzenediol, 5-[(1E)-2-[4-(1-methylethyl)phenyl]ethenyl]-
• CAS No: 823804-69-9
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 692744
• PubChem ID: 68951851
• Update Time: 2025-04-19

1,3-Benzenediol, 5-[(1E)-2-[4-(1-methylethyl)phenyl]ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-[(1E)-2-[4-(1-methylethyl)phenyl]ethenyl]-
• 5-[2-(4-propan-2-ylphenyl)ethenyl]benzene-1,3-diol
• 5-{2-[4-(Propan-2-yl)phenyl]ethenyl}benzene-1,3-diol
• DTXSID00739363
• 823804-69-9

• Inchi： 1S/C17H18O2/c1-12(2)15-7-5-13(6-8-15)3-4-14-9-16(18)11-17(19)10-14/h3-12,18-19H,1-2H3
• InChI Key： XZZZCEWFOZMRMF-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)C=CC1C=CC(=CC=1)C(C)C)O

Computed Properties

• Exact Mass: 254.130679813g/mol
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes